Cas no 2228284-42-0 (3-methyl-4-(methylsulfanyl)butan-1-amine)

• Product Name: 3-methyl-4-(methylsulfanyl)butan-1-amine
• CAS No: 2228284-42-0
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 5993428
• PubChem ID: 165681890
• Update Time: 2025-06-10

3-methyl-4-(methylsulfanyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(methylsulfanyl)butan-1-amine
• 2228284-42-0
• EN300-1768154

• Inchi： 1S/C6H15NS/c1-6(3-4-7)5-8-2/h6H,3-5,7H2,1-2H3
• InChI Key： KXIKCFSFDKCVCU-UHFFFAOYSA-N
• SMILES： S(C)CC(C)CCN

Computed Properties

• Exact Mass: 133.09252066g/mol
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-methyl-4-(methylsulfanyl)butan-1-amine

3-Methyl-4-(Methylsulfanyl)Butan-1-Amine: A Comprehensive Overview

3-Methyl-4-(methylsulfanyl)butan-1-amine (CAS No. 2228284-42-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a methylthio group (-SMe) attached to the fourth carbon of a butanamine backbone. The presence of this functional group imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 3-methyl-4-(methylsulfanyl)butan-1-amine. One notable approach involves the use of organocatalytic reactions, which not only enhance the yield but also reduce the environmental footprint of the synthesis process. These methods have been extensively documented in recent studies, highlighting their potential for large-scale production in industries.

The biological activity of 3-methyl-4-(methylsulfanyl)butan-1-amine has been a focal point of research in the pharmaceutical sector. Studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for drug development targeting chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

In the field of agrochemistry, 3-methyl-4-(methylsulfanyl)butan-1-amine has shown potential as a biopesticide. Research indicates that it can effectively inhibit the growth of harmful pathogens while being relatively non-toxic to beneficial organisms. This dual functionality makes it an attractive alternative to conventional pesticides, aligning with global efforts to promote sustainable agriculture.

From a materials science perspective, 3-methyl-4-(methylsulfanyl)butan-1-amine has been explored as a precursor for advanced polymers and coatings. Its sulfur-containing functional group facilitates cross-linking reactions, leading to materials with enhanced mechanical and thermal stability. Recent breakthroughs in polymer chemistry have further expanded its utility in this domain.

Despite its numerous applications, the commercialization of 3-methyl-4-(methylsulfanyl)butan-1-amine faces challenges related to cost-effectiveness and scalability. Ongoing research is focused on optimizing synthesis routes and exploring novel applications to overcome these barriers. Collaborative efforts between academia and industry are expected to drive further innovation in this area.

In conclusion, 3-methyl-4-(methylsulfanyl)butan-1-amine (CAS No. 2228284-42-0) stands as a testament to the interdisciplinary nature of modern chemical research. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a key building block in contemporary chemistry. As research continues to uncover new potentials for this compound, its role in advancing technological and medical frontiers is set to grow significantly.